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Compound of Interest

Compound Name: 4-Fluoro-3-nitrotoluene

Cat. No.: B1295202

For Researchers, Scientists, and Drug Development Professionals
Introduction:

4-Fluoro-3-nitrotoluene is a versatile chemical intermediate widely utilized in the
pharmaceutical and agrochemical industries.[1][2] Its unique molecular structure, featuring a
fluorine atom and a nitro group on a toluene ring, imparts desirable properties for the synthesis
of complex organic molecules.[2][3][4] However, these reactive functional groups also
necessitate a thorough understanding of its potential hazards and the implementation of
rigorous safety protocols. This guide provides an in-depth overview of the safety and handling
precautions for 4-Fluoro-3-nitrotoluene, compiled from various safety data sheets and
chemical supplier information, to ensure its safe use in research and development settings.

Physicochemical and Hazard Data

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling. The following tables summarize the key quantitative data for 4-Fluoro-3-
nitrotoluene.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 446-11-7 [5]

Molecular Formula C7H6FNO2 [3]

Molecular Weight 155.13 g/mol [3]
White or Colorless to Yellow to

Appearance Orange powder, lump, or clear [61[7]
liquid

Melting Point 52-55 °C

Boiling Point 97-98 °C at 3 mmHg

Flash Point 110 °C (230 °F) - closed cup

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation

(Source:[5][8][9])

Hazard Identification and Control
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The primary hazards associated with 4-Fluoro-3-nitrotoluene are its toxicity upon ingestion,
skin contact, or inhalation, and its potential to cause skin, eye, and respiratory irritation.[3][5]
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Caption: Hazard Identification and Control Workflow for 4-Fluoro-3-nitrotoluene.

Experimental Protocols: Safe Handling and
Personal Protection

Adherence to strict experimental protocols is crucial when working with 4-Fluoro-3-
nitrotoluene. The following outlines the recommended procedures for safe handling and the
use of personal protective equipment.

Engineering Controls

e Ventilation: All work with 4-Fluoro-3-nitrotoluene should be conducted in a well-ventilated
area.[5][8] A chemical fume hood is essential to minimize inhalation exposure.[10]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[10]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure.
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Table 3: Recommended Personal Protective Equipment

Body Part Protection Standard/Specification
Safety glasses with side-
, OSHA 29 CFR 1910.133 or
shields or goggles. A face
Eyes/Face ) European Standard EN166.[5]
shield may be necessary
o [10]
where splashing is a risk.
Chemical-resistant gloves
(e.g., nitrile rubber) and a lab Inspect gloves before use and
Skin coat or other protective dispose of contaminated

clothing to prevent skin

contact.

gloves properly.[11]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded

or if irritation is experienced.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[5]

Handling Procedures

Avoid all personal contact, including inhalation.[11]

Wear protective gloves, protective clothing, and eye/face protection.[5][7]

Wash hands and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[5][6]

Storage Procedures

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]

o Keep away from incompatible materials such as strong oxidizing agents.[5]

o Store locked up.[5]
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Emergency Procedures

In the event of an emergency, prompt and appropriate action is vital.

Inhalation Skin Contact Eye Contact Accidental_Release
Accidenti Release

Remove to fresh air.
Keep at rest.

Wash skin with plenty of soap and water.
Remove contaminated clothing.

Seek medical i tion. r Wear appropriate PPE.

Soak up with inert absorbent material.

.

Collect and place in a suitable container for disposal.

.

Prevent entry into drains and waterways.

Rinse cautiously with water for several minutes. Rinse mouth.
Remove contact lenses if present. Do NOT induce vomiting.

Ensure adequate ventilation.

Click to download full resolution via product page

Caption: Emergency Response Workflow for 4-Fluoro-3-nitrotoluene.

First Aid Measures

 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing. Call a poison center or doctor if you feel unwell.[5][6]
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o Skin Contact: In case of skin contact, wash off immediately with plenty of soap and water for
at least 15 minutes.[5] If skin irritation occurs, get medical advice/attention.[5] Remove and
wash contaminated clothing before reuse.[5]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[5] Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[5]

 Ingestion: If swallowed, call a poison center or doctor immediately if you feel unwell. Rinse
mouth.[5][6]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant
foam.[8]

o Specific Hazards: Combustible material. Hazardous decomposition products include carbon
monoxide, carbon dioxide, nitrogen oxides, and hydrogen fluoride.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[5][8]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8]

» Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste.[5] Keep in suitable, closed containers for disposal.[5]

Stability and Reactivity

 Stability: Stable under normal storage conditions.[5]

» Conditions to Avoid: Incompatible products.[5]
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e Incompatible Materials: Strong oxidizing agents.[5]

o Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen fluoride.[5]

e Hazardous Polymerization: Does not occur.[5]

Disposal Considerations

o Waste Disposal: Disposal of 4-Fluoro-3-nitrotoluene and its containers must be in
accordance with local, regional, and national regulations.[5] It should be disposed of at an
approved waste disposal plant.[5][6] Chemical waste generators must determine whether a
discarded chemical is classified as a hazardous waste.[5]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive safety data sheet (SDS) or professional safety training. Always consult the
most current SDS for 4-Fluoro-3-nitrotoluene from your supplier before use and ensure all
personnel are adequately trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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